Cas no 51585-44-5 (4-Methyl-5-methylsulfonylanthranilic acid)

• Product Name: 4-Methyl-5-methylsulfonylanthranilic acid
• CAS No: 51585-44-5
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• CID: 2112613
• Update Time: 2023-08-04

4-Methyl-5-methylsulfonylanthranilic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-methyl-5-(methylsulfonyl)Benzoic acid
• RDRULISGIZBWFU-UHFFFAOYSA-N
• 4-methyl-5-methylsulfonylanthranilic acid
• 2-amino-5-methanesulfonyl-4-methylbenzoic acid
• 4-Methyl-5-methylsulfonylanthranilic acid

• Inchi： 1S/C9H11NO4S/c1-5-3-7(10)6(9(11)12)4-8(5)15(2,13)14/h3-4H,10H2,1-2H3,(H,11,12)
• InChI Key： RDRULISGIZBWFU-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C(=O)O)C(=CC=1C)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 346
• Topological Polar Surface Area: 106